Cas no 902928-75-0 (N-(3-methylbutyl)-3-4-(2-methylpropyl)-5-oxo-4H,5H-1,2,4triazolo4,3-aquinazolin-1-ylpropanamide)
N-(3-methylbutyl)-3-4-(2-methylpropyl)-5-oxo-4H,5H-1,2,4triazolo4,3-aquinazolin-1-ylpropanamide Chemical and Physical Properties
Names and Identifiers
-
- N-(3-methylbutyl)-3-4-(2-methylpropyl)-5-oxo-4H,5H-1,2,4triazolo4,3-aquinazolin-1-ylpropanamide
- N-(3-methylbutyl)-3-[4-(2-methylpropyl)-5-oxo-[1,2,4]triazolo[4,3-a]quinazolin-1-yl]propanamide
- AKOS001847608
- F6548-2124
- CCG-137491
- N-(3-methylbutyl)-3-[4-(2-methylpropyl)-5-oxo-4H,5H-[1,2,4]triazolo[4,3-a]quinazolin-1-yl]propanamide
- 902928-75-0
-
- Inchi: 1S/C21H29N5O2/c1-14(2)11-12-22-19(27)10-9-18-23-24-21-25(13-15(3)4)20(28)16-7-5-6-8-17(16)26(18)21/h5-8,14-15H,9-13H2,1-4H3,(H,22,27)
- InChI Key: YLNGUDNYGAYAEY-UHFFFAOYSA-N
- SMILES: O=C1C2C=CC=CC=2N2C(CCC(NCCC(C)C)=O)=NN=C2N1CC(C)C
Computed Properties
- Exact Mass: 383.23212518g/mol
- Monoisotopic Mass: 383.23212518g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 28
- Rotatable Bond Count: 8
- Complexity: 553
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 80.1Ų
N-(3-methylbutyl)-3-4-(2-methylpropyl)-5-oxo-4H,5H-1,2,4triazolo4,3-aquinazolin-1-ylpropanamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6548-2124-2μmol |
N-(3-methylbutyl)-3-[4-(2-methylpropyl)-5-oxo-4H,5H-[1,2,4]triazolo[4,3-a]quinazolin-1-yl]propanamide |
902928-75-0 | 2μmol |
$57.0 | 2023-09-08 | ||
| Life Chemicals | F6548-2124-5μmol |
N-(3-methylbutyl)-3-[4-(2-methylpropyl)-5-oxo-4H,5H-[1,2,4]triazolo[4,3-a]quinazolin-1-yl]propanamide |
902928-75-0 | 5μmol |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6548-2124-10μmol |
N-(3-methylbutyl)-3-[4-(2-methylpropyl)-5-oxo-4H,5H-[1,2,4]triazolo[4,3-a]quinazolin-1-yl]propanamide |
902928-75-0 | 10μmol |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6548-2124-20μmol |
N-(3-methylbutyl)-3-[4-(2-methylpropyl)-5-oxo-4H,5H-[1,2,4]triazolo[4,3-a]quinazolin-1-yl]propanamide |
902928-75-0 | 20μmol |
$79.0 | 2023-09-08 | ||
| Life Chemicals | F6548-2124-1mg |
N-(3-methylbutyl)-3-[4-(2-methylpropyl)-5-oxo-4H,5H-[1,2,4]triazolo[4,3-a]quinazolin-1-yl]propanamide |
902928-75-0 | 1mg |
$54.0 | 2023-09-08 | ||
| Life Chemicals | F6548-2124-2mg |
N-(3-methylbutyl)-3-[4-(2-methylpropyl)-5-oxo-4H,5H-[1,2,4]triazolo[4,3-a]quinazolin-1-yl]propanamide |
902928-75-0 | 2mg |
$59.0 | 2023-09-08 | ||
| Life Chemicals | F6548-2124-3mg |
N-(3-methylbutyl)-3-[4-(2-methylpropyl)-5-oxo-4H,5H-[1,2,4]triazolo[4,3-a]quinazolin-1-yl]propanamide |
902928-75-0 | 3mg |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6548-2124-4mg |
N-(3-methylbutyl)-3-[4-(2-methylpropyl)-5-oxo-4H,5H-[1,2,4]triazolo[4,3-a]quinazolin-1-yl]propanamide |
902928-75-0 | 4mg |
$66.0 | 2023-09-08 | ||
| Life Chemicals | F6548-2124-5mg |
N-(3-methylbutyl)-3-[4-(2-methylpropyl)-5-oxo-4H,5H-[1,2,4]triazolo[4,3-a]quinazolin-1-yl]propanamide |
902928-75-0 | 5mg |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6548-2124-10mg |
N-(3-methylbutyl)-3-[4-(2-methylpropyl)-5-oxo-4H,5H-[1,2,4]triazolo[4,3-a]quinazolin-1-yl]propanamide |
902928-75-0 | 10mg |
$79.0 | 2023-09-08 |
N-(3-methylbutyl)-3-4-(2-methylpropyl)-5-oxo-4H,5H-1,2,4triazolo4,3-aquinazolin-1-ylpropanamide Related Literature
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
Additional information on N-(3-methylbutyl)-3-4-(2-methylpropyl)-5-oxo-4H,5H-1,2,4triazolo4,3-aquinazolin-1-ylpropanamide
Comprehensive Overview of N-(3-methylbutyl)-3-4-(2-methylpropyl)-5-oxo-4H,5H-1,2,4triazolo4,3-aquinazolin-1-ylpropanamide (CAS No. 902928-75-0)
N-(3-methylbutyl)-3-4-(2-methylpropyl)-5-oxo-4H,5H-1,2,4triazolo4,3-aquinazolin-1-ylpropanamide (CAS No. 902928-75-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound belongs to the triazoloquinazoline family, a class of heterocyclic compounds known for their diverse biological activities. Researchers and industry professionals are increasingly interested in this molecule for its potential role in drug development and other advanced applications.
The molecular structure of N-(3-methylbutyl)-3-4-(2-methylpropyl)-5-oxo-4H,5H-1,2,4triazolo4,3-aquinazolin-1-ylpropanamide combines several important pharmacophores, including the triazole and quinazoline moieties, which are known to contribute to various biological activities. The presence of these structural elements makes this compound particularly interesting for medicinal chemistry applications. Current research trends indicate growing interest in such complex heterocyclic compounds as potential candidates for addressing various health challenges.
One of the most frequently asked questions about CAS No. 902928-75-0 concerns its solubility and stability characteristics. The compound demonstrates moderate solubility in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), which makes it suitable for various research applications. Its stability profile under different pH conditions and temperatures is currently under investigation by several research groups worldwide.
The synthesis of N-(3-methylbutyl)-3-4-(2-methylpropyl)-5-oxo-4H,5H-1,2,4triazolo4,3-aquinazolin-1-ylpropanamide typically involves multi-step organic reactions, with the final product requiring careful purification and characterization. Advanced analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry are essential for confirming the compound's purity and structural integrity.
In the context of current pharmaceutical research trends, this compound has shown promise in preliminary studies related to enzyme inhibition. The triazoloquinazoline core structure is particularly interesting for researchers investigating potential therapeutic agents, as similar structures have demonstrated various biological activities in published studies. However, it's important to note that extensive clinical research would be required before any potential therapeutic applications could be realized.
The global market for specialized chemical compounds like N-(3-methylbutyl)-3-4-(2-methylpropyl)-5-oxo-4H,5H-1,2,4triazolo4,3-aquinazolin-1-ylpropanamide has been growing steadily, driven by increasing research activities in pharmaceutical development and material science. Suppliers and manufacturers of this compound typically offer it in small quantities for research purposes, with purity levels ranging from 95% to 99% depending on the intended application.
Storage and handling recommendations for CAS No. 902928-75-0 generally include protection from light and moisture, with suggested storage temperatures typically ranging from 2°C to 8°C for long-term preservation. Researchers working with this compound should follow standard laboratory safety protocols, including the use of appropriate personal protective equipment.
Recent scientific literature has highlighted the potential of triazoloquinazoline derivatives in various research areas, which has increased interest in compounds like N-(3-methylbutyl)-3-4-(2-methylpropyl)-5-oxo-4H,5H-1,2,4triazolo4,3-aquinazolin-1-ylpropanamide. The compound's unique structural features make it a valuable building block for medicinal chemistry research and a potential candidate for further pharmacological investigation.
For researchers considering working with this compound, it's important to consult the available technical data and material safety information. The compound's molecular weight, exact mass, and other physicochemical properties should be carefully considered when designing experiments or potential applications. As with any specialized chemical compound, proper characterization and quality control are essential for obtaining reliable research results.
The future research directions for N-(3-methylbutyl)-3-4-(2-methylpropyl)-5-oxo-4H,5H-1,2,4triazolo4,3-aquinazolin-1-ylpropanamide may include more detailed structure-activity relationship studies, formulation development, and potential combination with other active compounds. The growing body of research on similar triazoloquinazoline compounds suggests that this area of chemistry will continue to be an active field of investigation in the coming years.
902928-75-0 (N-(3-methylbutyl)-3-4-(2-methylpropyl)-5-oxo-4H,5H-1,2,4triazolo4,3-aquinazolin-1-ylpropanamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)